Cas no 1774895-27-0 (3-(3-Bromo-2-(trifluoromethyl)phenyl)thiazolidine)

• Product Name: 3-(3-Bromo-2-(trifluoromethyl)phenyl)thiazolidine
• CAS No: 1774895-27-0
• MF: C₁₀H₉BrF₃NS
• MW: 312.149370908737
• CID: 4704485
• Update Time: 2025-05-20

3-(3-Bromo-2-(trifluoromethyl)phenyl)thiazolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-(trifluoromethyl)phenyl)thiazolidine

• Inchi： 1S/C10H9BrF3NS/c11-7-2-1-3-8(9(7)10(12,13)14)15-4-5-16-6-15/h1-3H,4-6H2
• InChI Key： ZZVKSLFNMIWPRF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(F)(F)F)N1CSCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Topological Polar Surface Area: 28.5

Additional information on 3-(3-Bromo-2-(trifluoromethyl)phenyl)thiazolidine

Introduction to 3-(3-Bromo-2-(trifluoromethyl)phenyl)thiazolidine (CAS No. 1774895-27-0)

3-(3-Bromo-2-(trifluoromethyl)phenyl)thiazolidine, identified by its CAS number 1774895-27-0, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule features a thiazolidine core appended with a brominated and trifluoromethyl-substituted phenyl group. The structural characteristics of this compound make it a valuable scaffold for the development of novel therapeutic agents, particularly in the realm of medicinal chemistry.

The thiazolidine ring is a prominent structural motif in many bioactive molecules, known for its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. Its incorporation into drug candidates often enhances binding affinity and selectivity. In the case of 3-(3-Bromo-2-(trifluoromethyl)phenyl)thiazolidine, the presence of both bromine and trifluoromethyl substituents on the phenyl ring introduces additional functional diversity, which can be exploited to modulate pharmacokinetic properties and target specificity.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead structure for drug discovery. The combination of the bromo and trifluoromethyl groups provides a unique set of electronic and steric properties that can be fine-tuned through structural optimization. Such modifications are crucial for achieving high efficacy and minimal off-target effects in therapeutic applications.

One of the most compelling aspects of 3-(3-Bromo-2-(trifluoromethyl)phenyl)thiazolidine is its versatility in serving as a building block for more complex molecules. Researchers have leveraged this scaffold to design inhibitors targeting various biological pathways, including kinases, proteases, and other enzymes implicated in diseases such as cancer, inflammation, and infectious disorders. The phenyl ring, with its electron-withdrawing substituents, plays a critical role in stabilizing transition states and enhancing binding interactions with protein targets.

The bromo substituent is particularly noteworthy, as it serves as a handle for further chemical manipulation through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups, expanding the chemical space available for drug discovery. Similarly, the trifluoromethyl group is renowned for its ability to improve metabolic stability and lipophilicity, key factors in drug-like properties.

In recent years, there has been growing interest in exploiting fluorinated compounds for their enhanced pharmacological profiles. The trifluoromethyl group, in particular, has been extensively studied for its ability to increase binding affinity and resistance to metabolic degradation. This has led to several FDA-approved drugs featuring this moiety, underscoring its importance in medicinal chemistry. The incorporation of this group into 3-(3-Bromo-2-(trifluoromethyl)phenyl)thiazolidine thus positions it as a promising candidate for developing next-generation therapeutics.

The thiazolidine core also contributes to the compound's overall bioactivity by providing a rigid framework that mimics natural product scaffolds. Many successful drugs have been inspired by natural products due to their unique structural features and biological activities. By mimicking these structures, synthetic chemists can rationally design molecules with improved pharmacological properties. The thiazolidine ring in 3-(3-Bromo-2-(trifluoromethyl)phenyl)thiazolidine aligns well with this strategy.

Furthermore, the compound's solubility profile can be tailored through appropriate functionalization. Poor solubility is a common challenge in drug development, often leading to formulation difficulties and reduced bioavailability. By carefully selecting substituents such as halogens or other polar groups, chemists can enhance solubility while maintaining biological activity. The presence of both bromine and trifluoromethyl groups offers flexibility in this regard.

The synthesis of 3-(3-Bromo-2-(trifluoromethyl)phenyl)thiazolidine typically involves multi-step organic transformations starting from readily available precursors. Key steps often include bromination of a suitable phenyl derivative followed by condensation with a thiazolidine precursor under controlled conditions. Advances in synthetic methodology have enabled more efficient and scalable production processes, making it feasible to produce larger quantities for preclinical studies.

In preclinical research, 3-(3-Bromo-2-(trifluoromethyl)phenyl)thiazolidine has shown promise as an inhibitor of certain kinases implicated in cancer progression. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with tumorigenesis. By inhibiting specific kinases, this compound could potentially disrupt cancer cell proliferation and survival mechanisms. Preliminary studies have demonstrated its ability to bind to target kinases with high affinity while exhibiting selectivity over closely related enzymes.

Evaluation of the compound's pharmacokinetic properties is essential before advancing it into clinical trials. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) need to be thoroughly characterized. Computational models predict favorable pharmacokinetic profiles for 3-(3-Bromo-2-(trifluoromethyl)phenyl)thiazolidine based on its molecular structure and existing data from related compounds.

The potential therapeutic applications extend beyond oncology; this compound may also find utility in treating inflammatory diseases by modulating inflammatory signaling pathways mediated by specific kinases or transcription factors. Its dual functionality provided by the thiazolidine core and phenyl substituents makes it well-suited for multitarget interactions.

In conclusion, 3-(3-Bromo-2-(trifluoromethyl)phenyl)thiazolidine (CAS No. 1774895-27-0) represents a promising lead structure with significant potential in pharmaceutical development. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases through rational drug design strategies. Continued research into its biological activity and pharmacokinetic properties will further elucidate its therapeutic potential.